molecular formula C9H11ClO4S2 B2984788 Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate CAS No. 1491206-60-0

Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate

Cat. No. B2984788
CAS RN: 1491206-60-0
M. Wt: 282.75
InChI Key: KBJAMRIOIWWUOQ-UHFFFAOYSA-N
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Description

Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate is a chemical compound with the CAS Number: 1491206-60-0 . It has a molecular weight of 282.77 . The IUPAC name for this compound is tert-butyl 5- (chlorosulfonyl)-3-thiophenecarboxylate .


Molecular Structure Analysis

The InChI code for Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate is 1S/C9H11ClO4S2/c1-9(2,3)14-8(11)6-4-7(15-5-6)16(10,12)13/h4-5H,1-3H3 . This code provides a specific description of the molecule’s structure.


Physical And Chemical Properties Analysis

Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate has a molecular weight of 282.77 .

Scientific Research Applications

Synthetic Organic Chemistry

Compounds featuring tert-butyl groups and sulfonyl functionalities, similar to Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate, are often used as intermediates in organic synthesis. For instance, tert-butyl phenylazocarboxylates serve as versatile building blocks that undergo nucleophilic substitutions and radical reactions, providing a pathway for the synthesis of azocarboxamides and modified benzene rings (Hannelore Jasch et al., 2012). This suggests that Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate could be employed in similar synthetic routes, possibly as a precursor for thiophene-based sulfonamides or for introducing specific functional groups onto the thiophene ring.

Catalysis and Material Science

The tert-butyl group, when part of a compound like Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate, may enhance the solubility and handleability of catalytic intermediates. In the context of material science, derivatives of thiophene are known for their utility in the synthesis of conjugated polymers with applications in organic electronics. For example, the synthesis of water-soluble dendritic macromolecules with stiff, hydrocarbon interiors showcases the importance of tert-butyl esters in modifying solubility and facilitating functionalization (D. J. Pesak et al., 1997). This highlights the potential role of Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate in the development of novel materials, particularly those requiring the introduction of specific functional groups for solubility or electronic properties.

properties

IUPAC Name

tert-butyl 5-chlorosulfonylthiophene-3-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H11ClO4S2/c1-9(2,3)14-8(11)6-4-7(15-5-6)16(10,12)13/h4-5H,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KBJAMRIOIWWUOQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)C1=CSC(=C1)S(=O)(=O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H11ClO4S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 5-chlorosulfonylthiophene-3-carboxylate

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